Cas no 49804-34-4 (3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide)

• Product Name: 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide
• CAS No: 49804-34-4
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• CID: 330735
• PubChem ID: 3733261
• Update Time: 2025-05-25

3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,N-diethyl-4-(2-hydroxyethylamino)benzenesulfonamide
• 3-amino-N,N-diethyl-4-[(2-hydroxyethyl)amino]benzenesulfonamide
• Benzenesulfonamide,3-amino-N,N-diethyl-4-[(2-hydroxyethyl)amino]-
• AC1MVI4W
• AC1Q2ZIY
• AG-F-66876
• CTK4J1713
• MolPort-000-490-606
• DTXSID60395681
• Z55928987
• MFCD06336093
• SR-01000053295-1
• 3-Amino-N,N-diethyl-4-((2-hydroxyethyl)amino)benzenesulfonamide
• 3-amino-N,N-diethyl-4-[(2-hydroxyethyl)amino]benzene-1-sulfonamide
• AKOS008965026
• 49804-34-4
• CS-0221341
• EN300-08914
• 3-amino-N,N-diethyl-4-[(2-hydroxyethyl)amino]-Benzenesulfonamide
• J-511705
• SR-01000053295
• G76034
• 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide

• MDL： MFCD06336093
• Inchi： 1S/C12H21N3O3S/c1-3-15(4-2)19(17,18)10-5-6-12(11(13)9-10)14-7-8-16/h5-6,9,14,16H,3-4,7-8,13H2,1-2H3
• InChI Key： QBNMUCDJSWNRKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)NCCO)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 287.13053
• Monoisotopic Mass: 287.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.284
• Boiling Point: 500.2°Cat760mmHg
• Flash Point: 256.3°C
• Refractive Index: 1.595
• PSA: 95.66
• LogP: 2.43850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide

3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide (CAS No: 49804-34-4)

The compound 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide (CAS No: 49804-34-4) is a complex organic molecule belonging to the sulfonamide class. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzene ring substituted with a sulfonamide group at position 1, an amino group at position 3, and a diethylamino group at position 4. Additionally, the hydroxyethylamine moiety further enhances its functional diversity.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in designing drugs with improved pharmacokinetic profiles. The presence of multiple amine groups in this compound further increases its versatility, as amines are commonly involved in hydrogen bonding and other non-covalent interactions that are critical for drug-target binding.

The synthesis of 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonamide intermediate. Subsequent nucleophilic substitutions or coupling reactions are employed to introduce the amino and diethylamino groups at specific positions on the aromatic ring. The hydroxyethylamine substituent is introduced through reductive amination or other suitable methods, ensuring precise control over the stereochemistry and regioselectivity of the product.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Recent research has demonstrated that sulfonamides can inhibit bacterial enzymes such as dihydropteroate synthase (DHPS), which is essential for folate biosynthesis in bacteria. The presence of multiple amine groups in this molecule may enhance its ability to interact with bacterial targets, making it a potential candidate for developing novel antibiotics.

In addition to its antimicrobial properties, 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide has shown promise in agricultural applications. Studies have indicated that certain sulfonamides can act as plant growth regulators by modulating hormone signaling pathways. The hydroxyethylamine group in this compound may play a role in enhancing its bioavailability and stability in soil, making it a potential candidate for developing eco-friendly pesticides or growth enhancers.

The toxicological profile of this compound is another area of active research. Initial studies suggest that it exhibits low acute toxicity in animal models, which is encouraging for its potential use in therapeutic or agricultural settings. However, further investigations are required to assess its chronic toxicity, genotoxicity, and environmental impact.

From a synthetic chemistry perspective, the synthesis of this compound represents a significant advancement in the field of heterocyclic chemistry. The precise control over the substitution pattern on the aromatic ring demonstrates the sophistication of modern synthetic methodologies. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis to optimize the production process and improve yields.

The physical properties of 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide are also noteworthy. Its melting point, solubility, and stability under various conditions have been extensively characterized using techniques such as differential scanning calorimetry (DSC), high-performance liquid chromatography (HPLC), and thermogravimetric analysis (TGA). These properties are critical for determining its suitability for different applications and ensuring its compatibility with existing manufacturing processes.

In conclusion, 3-Amino-N,N-diethyl-4-(2-hydroxyethyl)aminobenzene-1-sulfonamide (CAS No: 49804-34-4) is a multifaceted compound with immense potential across diverse industries. Its unique chemical structure, combined with recent advancements in synthetic chemistry and application research, positions it as a key player in the development of novel drugs, agrochemicals, and materials. As research continues to uncover new insights into its properties and functions, this compound is poised to make significant contributions to scientific progress.